(4-methoxy-2-methylphenyl)[4-(2-methylpyridin-4-yl)-1,4-diazepan-1-yl]acetic acid

• IUPAC Name: 2-(4-methoxy-2-methylphenyl)-2-[4-(2-methylpyridin-4-yl)-1,4-diazepan-1-yl]acetic acid
• InChI: InChI=1S/C21H27N3O3/c1-15-13-18(27-3)5-6-19(15)20(21(25)26)24-10-4-9-23(11-12-24)17-7-8-22-16(2)14-17/h5-8,13-14,20H,4,9-12H2,1-3H3,(H,25,26)
• InChI Key: ISJMRKAQHCNUOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C(C(=O)O)N2CCCN(CC2)C3=CC(=NC=C3)C
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

The chemical compound appears to be of significant interest due to its complex structure and potential for various chemical reactions and properties. While specific literature directly addressing this compound is scarce, related research can provide insights into its synthesis, molecular structure analysis, chemical reactions, and properties.

Synthesis Analysis

The synthesis of complex molecules often involves multi-step reactions, starting from simpler precursor molecules. A relevant process involves the reaction of 2,3-diaminopyridine with benzoylacetone in the presence of acetic acid, leading to the formation of compounds that exhibit antiproliferative activity against cancer cell lines (Liszkiewicz, 2002). This indicates the potential for synthesizing complex structures through strategic reactions.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as single crystal X-ray diffraction. For example, compounds synthesized from the reaction of diamines with aldehydes have had their structures confirmed through this method, demonstrating the importance of structural analysis in understanding the compound’s chemical behavior (Liszkiewicz, 2002).

Chemical Reactions and Properties

Chemical properties of a compound are directly influenced by its functional groups and molecular structure. For instance, acylation reactions involving specific acyl chlorides can lead to the formation of new amides and 1-acylpyrazole, indicating a route to diversify the chemical structure and potential utility of the base molecule (Arutjunyan et al., 2013).

Physical Properties Analysis

The physical properties such as solubility, melting point, and crystalline structure can significantly affect a compound's applications. The molecular structure, particularly the arrangement of functional groups, plays a crucial role in these properties. Although specific data on the compound is not available, studies on similar compounds provide valuable insights. For example, the synthesis and crystalline structure of related compounds have been detailed, offering clues to their stability and reactivity (Guzei et al., 2010).